Relations between the synthesis conditions, composition, microstructure and superconducting properties of Bi-2212 based composites
Mendeleev Communications Pub Date: DOI: 10.1070/MC2004v014n04ABEH001964
Abstract
The variation of synthetic conditions, the composition of a Bi-2212 matrix, and the nature of dispersed phases was found to impact on the distribution of non-superconducting inclusions and the flux pinning in the superconducting composites.
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